Cas no 6044-30-0 (2-Naphthyl b-D-Glucopyranoside)

• Product Name: 2-Naphthyl b-D-Glucopyranoside
• CAS No: 6044-30-0
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• MDL: MFCD00067623
• CID: 46358
• PubChem ID: 111141
• Update Time: 2025-05-24

2-Naphthyl b-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Naphthyl beta-D-glucopyranoside
• 2-Naphthyl b-D-glucopyranoside
• 2-NAPHTHYL-BETA-D-GLUCOPYRANOSIDE
• 2-Vinylsulfon-naphthalin
• naphthalen-2-yl
• A-d-glucopyranoside
• 2-Naphthyl b-D-galactopyranoside
• 2-NAPHTHYL B-D-GLUCOPYRANOSIDE MONOHYDRATE
• AK135491
• 2-naphthol glucoside
• beta-naphthol glucoside
• ChemDiv1_023898
• 2-naphthyl beta-D-glucoside
• HMS654O06
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol
• b-D-Glucopyranoside, 2-
• EINECS 227-933-8
• CHEMBL4469508
• 2-Naphthylb-D-glucopyranoside
• DS-5085
• MFCD00067623
• AMY41376
• CS-0322827
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(naphthalen-2-yloxy)tetrahydro-2H-pyran-3,4,5-triol
• Q27162434
• DTXSID50874798
• 2-Naphthalenyl beta-D-glucopyranoside
• (2R,3S,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(NAPHTHALEN-2-YLOXY)OXANE-3,4,5-TRIOL
• SCHEMBL8104495
• NS00044887
• AKOS001660076
• SR-01000463452
• A868977
• SR-01000463452-1
• C75823
• naphthalen-2-yl beta-D-glucopyranoside
• b-D-Glucopyranoside, 2-naphthalenyl
• 2-Naphthyl I(2)-D-glucopyranoside monohydrate
• CHEBI:90258
• 6044-30-0
• 2-Naphthol glucoside; ss-Naphthol glucoside
• 2-Naphthyl b-D-Glucopyranoside

• MDL： MFCD00067623
• Inchi： 1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-20H,8H2/t12-,13-,14+,15-,16-/m1/s1
• InChI Key： MWHKPYATGMFFPI-IBEHDNSVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 306.11000
• Monoisotopic Mass: 403.005535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 183°C
• Boiling Point: 567.9°C at 760 mmHg
• Flash Point: 297.3±30.1 °C
• Refractive Index: 1.654
• PSA: 99.38000
• LogP: 0.01850

2-Naphthyl b-D-Glucopyranoside Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2-Naphthyl b-D-Glucopyranoside

Comprehensive Guide to 2-Naphthyl β-D-Glucopyranoside (CAS No. 6044-30-0): Properties, Applications, and Research Insights

2-Naphthyl β-D-Glucopyranoside (CAS No. 6044-30-0) is a specialized glycoside compound widely recognized for its role in biochemical research and enzymatic studies. This compound, formed by the conjugation of β-D-glucose with 2-naphthol, serves as a critical substrate for detecting glucosidase activity in various biological systems. Its unique structure and reactivity make it indispensable in fields like enzyme kinetics, diagnostic assays, and phytochemical research.

In recent years, the demand for 2-Naphthyl β-D-Glucopyranoside has surged due to its applications in high-throughput screening (HTS) and drug discovery. Researchers leverage its hydrolytic properties to identify inhibitors or activators of β-glucosidase enzymes, which are linked to metabolic disorders such as Gaucher’s disease. The compound’s ability to release fluorescent 2-naphthol upon enzymatic cleavage also makes it a popular choice for fluorescence-based assays, aligning with the growing trend toward non-radioactive detection methods.

From an industrial perspective, CAS 6044-30-0 is valued for its stability and solubility in aqueous buffers, facilitating its use in diagnostic kits and biomedical research tools. Its compatibility with spectrophotometric analysis ensures accurate quantification of enzyme activity, addressing the need for precision in biomarker studies. Additionally, the compound’s relevance in plant biology—particularly in studying glycoside hydrolases—has attracted attention from agricultural biotech sectors exploring crop resilience and biofuel production.

Environmental and safety considerations are paramount when handling 2-Naphthyl β-D-Glucopyranoside. While it is not classified as hazardous, proper storage conditions (e.g., refrigeration at 2–8°C) are recommended to maintain its integrity. The compound’s low toxicity profile and biodegradability align with the increasing focus on green chemistry and sustainable lab practices, topics frequently searched by academic and industrial users alike.

Emerging trends in personalized medicine and enzyme replacement therapies have further amplified interest in this compound. For instance, its utility in profiling gut microbiota enzymes ties into the booming research on probiotics and microbiome health—a hot topic in nutrition and pharmaceuticals. Searches for "β-glucosidase substrates" or "fluorescent enzyme assays" often lead to CAS 6044-30-0 as a benchmark reagent, underscoring its enduring relevance.

In summary, 2-Naphthyl β-D-Glucopyranoside (CAS No. 6044-30-0) bridges fundamental research and applied science, offering versatile solutions for enzymology, diagnostics, and biotechnology. Its alignment with cutting-edge scientific inquiries—from drug development to ecological studies—ensures its continued prominence in global research pipelines.